Cas no 2390149-06-9 (2,2-Dimethyl-1-(4-methyl-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indol-1-yl)propan-1-one)

2,2-Dimethyl-1-(4-methyl-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indol-1-yl)propan-1-one is a boronic ester derivative featuring an indole core, designed for applications in cross-coupling reactions such as Suzuki-Miyaura couplings. The presence of the dioxaborolane group enhances stability and handling, while the sterically hindered 2,2-dimethylpropan-1-one moiety improves selectivity in catalytic transformations. This compound is particularly useful in pharmaceutical and materials science research, where precise functionalization of aromatic systems is required. Its robust structure ensures compatibility with a range of reaction conditions, making it a versatile intermediate for synthesizing complex organic frameworks. The product is typically handled under inert conditions to preserve its reactivity.

2,2-Dimethyl-1-(4-methyl-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indol-1-yl)propan-1-one structure

2390149-06-9 structure

Product Name:2,2-Dimethyl-1-(4-methyl-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indol-1-yl)propan-1-one

CAS No:2390149-06-9

MF:C₂₀H₂₈BNO₃

MW:341.252225875854

CID:5085804

PubChem ID:155893645

Update Time:2025-05-28

2,2-Dimethyl-1-(4-methyl-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indol-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

- 2,2-Dimethyl-1-(4-methyl-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indol-1-yl)propan-1-one
- 2390149-06-9
- 2,2-DIMETHYL-1-[4-METHYL-7-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)INDOL-1-YL]PROPAN-1-ONE
- F74186
- Inchi： 1S/C20H28BNO3/c1-13-9-10-15(21-24-19(5,6)20(7,8)25-21)16-14(13)11-12-22(16)17(23)18(2,3)4/h9-12H,1-8H3
- InChI Key： UEJLIOZKMWCHLB-UHFFFAOYSA-N
- SMILES： O1B(C2C=CC(C)=C3C=CN(C(C(C)(C)C)=O)C=23)OC(C)(C)C1(C)C

Computed Properties

Exact Mass: 341.2162239g/mol
Monoisotopic Mass: 341.2162239g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 25
Rotatable Bond Count: 2
Complexity: 524
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 40.5

2,2-Dimethyl-1-(4-methyl-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indol-1-yl)propan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1244581-1g	2,2-Dimethyl-1-(4-methyl-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indol-1-yl)propan-1-one	2390149-06-9	98%	1g	$190	2024-06-05
1PlusChem	1P020222-100mg	2,2-Dimethyl-1-(4-methyl-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indol-1-yl)propan-1-one	2390149-06-9	98%	100mg	$30.00	2024-05-22
1PlusChem	1P020222-250mg	2,2-Dimethyl-1-(4-methyl-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indol-1-yl)propan-1-one	2390149-06-9	98%	250mg	$51.00	2024-05-22
1PlusChem	1P020222-1g	2,2-Dimethyl-1-(4-methyl-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indol-1-yl)propan-1-one	2390149-06-9	98%	1g	$139.00	2024-05-22
eNovation Chemicals LLC	Y1244581-100mg	2,2-Dimethyl-1-(4-methyl-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indol-1-yl)propan-1-one	2390149-06-9	98%	100mg	$80	2024-06-05
eNovation Chemicals LLC	Y1244581-250mg	2,2-Dimethyl-1-(4-methyl-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indol-1-yl)propan-1-one	2390149-06-9	98%	250mg	$100	2024-06-05
Aaron	AR0202AE-100mg	2,2-Dimethyl-1-(4-methyl-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indol-1-yl)propan-1-one	2390149-06-9	98%	100mg	$13.00	2025-02-13
Aaron	AR0202AE-250mg	2,2-Dimethyl-1-(4-methyl-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indol-1-yl)propan-1-one	2390149-06-9	98%	250mg	$21.00	2025-02-13
Aaron	AR0202AE-1g	2,2-Dimethyl-1-(4-methyl-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indol-1-yl)propan-1-one	2390149-06-9	98%	1g	$56.00	2025-02-13
eNovation Chemicals LLC	Y1244581-100mg	2,2-Dimethyl-1-(4-methyl-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indol-1-yl)propan-1-one	2390149-06-9	98%	100mg	$60	2025-02-25